Cas no 864917-00-0 (2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 864917-00-0
• MF: C₂₀H₁₉N₃OS₂
• MW: 381.514361619949
• CID: 6364213
• PubChem ID: 7119321
• Update Time: 2025-10-23

2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethan-1-one
• Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• 2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• AKOS024597632
• SR-01000908016
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone
• F0698-0095
• 864917-00-0
• SR-01000908016-1
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone

• Inchi： 1S/C20H19N3OS2/c1-14-8-10-16(11-9-14)19-21-20(26-22-19)25-13-18(24)23-12-4-6-15-5-2-3-7-17(15)23/h2-3,5,7-11H,4,6,12-13H2,1H3
• InChI Key： KJBBLLPEHOAFAU-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 381.09695459g/mol
• Monoisotopic Mass: 381.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 626.6±65.0 °C(Predicted)
• pka: 0.98±0.20(Predicted)

Additional information on 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to Compound with CAS No. 864917-00-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 864917-00-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically named as 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, exhibits a complex and diverse array of functional groups that make it a promising candidate for various biological and chemical applications.

The compound's molecular framework integrates several key pharmacophores that are known to interact with biological targets in a highly specific manner. The presence of a thiadiazole ring is particularly noteworthy, as thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The 4-methylphenyl group appended to the thiadiazole ring further enhances the compound's potential by introducing a hydrophobic moiety that can improve its solubility and bioavailability.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound with CAS No. 864917-00-0 has emerged as a key player in this research landscape due to its unique structural features. Specifically, the combination of the tetrahydroquinoline scaffold and the thiadiazol-5-ylsulfanyl group creates a potent scaffold that can interact with multiple biological pathways simultaneously.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies for cancer. Recent studies have demonstrated that thiadiazole derivatives can inhibit the growth of various cancer cell lines by targeting key enzymes and signaling pathways involved in tumor progression. The 1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one moiety further enhances this potential by providing a scaffold that can be modified to improve binding affinity to cancer-specific targets.

The compound's ability to modulate biological pathways also makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates and dysregulation of neuronal signaling pathways. Preclinical studies have shown that thiadiazole derivatives can interfere with the formation of these aggregates and restore normal neuronal function.

In addition to its therapeutic potential, the compound with CAS No. 864917-00-0 has also been explored for its antimicrobial properties. Antibiotic resistance is a growing global health concern, and there is an urgent need for novel antibiotics that can combat resistant bacterial strains. The unique structural features of this compound make it an attractive candidate for developing new antimicrobial agents. Specifically, the presence of the thiadiazol-5-ylsulfanyl group has been shown to disrupt bacterial cell wall synthesis, leading to cell lysis and death.

The synthesis and characterization of this compound have been the subject of several cutting-edge research studies. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently while maintaining high purity levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the structure and confirm the identity of key functional groups.

The pharmacokinetic properties of the compound have also been thoroughly investigated to ensure its suitability for clinical applications. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The presence of the hydrophobic 4-methylphenyl group enhances its solubility in lipophilic environments, which is crucial for achieving effective drug delivery systems.

In conclusion, compound with CAS No. 864917-00-0 represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and diverse functional groups make it a versatile tool for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to uncover even more applications for this promising compound in the future.